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Spectroscopic Data of 2,3,6-Trichloro-5-nitropyridine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide addresses the available spectroscopic data for the compound 2,3,6-
Trichloro-5-nitropyridine (CAS No: 55304-72-8). Despite extensive searches of publicly

available chemical databases and scientific literature, specific experimental Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound could

not be located. This document outlines the search methodology and provides general

information about the compound, while highlighting the current data gap.

Introduction
2,3,6-Trichloro-5-nitropyridine is a halogenated and nitrated pyridine derivative. Compounds

of this class are often utilized as intermediates in organic synthesis, particularly in the

development of agrochemicals and pharmaceuticals.[1] The specific substitution pattern of

three chlorine atoms and a nitro group on the pyridine ring suggests it could be a versatile

building block for creating more complex molecules. The molecular formula of the compound is

C₅HCl₃N₂O₂.
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A comprehensive search for experimental NMR, IR, and MS data for 2,3,6-Trichloro-5-
nitropyridine was conducted. This included searches of chemical databases and scientific

literature using the compound name, CAS number (55304-72-8), and various spectroscopic

search terms.

The search did not yield any specific, quantifiable spectroscopic data (NMR, IR, MS) for 2,3,6-
Trichloro-5-nitropyridine.

While data for structurally related compounds, such as 2,3,6-Trichloro-5-

(trichloromethyl)pyridine, is available, it is not directly applicable to the target compound of this

guide.[2][3]

Experimental Protocols
Due to the absence of published experimental data, no detailed methodologies for the

spectroscopic analysis of 2,3,6-Trichloro-5-nitropyridine can be provided at this time.

Signaling Pathways and Experimental Workflows
No information regarding signaling pathways or specific experimental workflows involving 2,3,6-
Trichloro-5-nitropyridine was found in the public domain. Research in this area would be a

novel contribution to the understanding of this compound's biological or chemical activities.

Logical Relationships and Synthesis
While no detailed experimental data for the final product is available, a potential synthetic route

for 2,3,6-Trichloro-5-nitropyridine can be inferred from general chemical principles and

related literature. A logical workflow for its synthesis and characterization is proposed below.
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Proposed Synthesis

Characterization Workflow
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Caption: Proposed workflow for the synthesis and characterization of 2,3,6-Trichloro-5-
nitropyridine.

Conclusion
There is a notable lack of publicly available spectroscopic data (NMR, IR, MS) for 2,3,6-
Trichloro-5-nitropyridine. This presents an opportunity for researchers to synthesize and

characterize this compound, thereby contributing valuable data to the scientific community. The

availability of such data would be beneficial for quality control in synthetic processes and for

the computational modeling of its properties. Future work should focus on obtaining and

publishing this fundamental data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1313854#spectroscopic-data-nmr-ir-ms-of-2-3-6-
trichloro-5-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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